Cas no 1805178-27-1 (2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid)
2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
-
- Inchi: 1S/C8H6ClF2NO2/c1-3-2-4(8(13)14)5(7(10)11)6(9)12-3/h2,7H,1H3,(H,13,14)
- InChI Key: VOTHXESEXXJIKJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C(C(=O)O)=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2
2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029046442-1g |
2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid |
1805178-27-1 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
Introduction to 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic Acid (CAS No. 1805178-27-1)
2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid, identified by its CAS number 1805178-27-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and medicinal chemistry.
The compound's molecular structure incorporates several key functional groups, including a chloro substituent at the 2-position, a difluoromethyl group at the 3-position, and a carboxylic acid moiety at the 4-position. These features contribute to its diverse chemical reactivity and make it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups enhances its utility in various synthetic pathways, enabling the construction of intricate pharmacophores.
In recent years, the pharmaceutical industry has seen a surge in interest for pyridine-based compounds due to their prevalence in biologically active molecules. The specific arrangement of substituents in 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid makes it an attractive candidate for further derivatization, potentially leading to novel therapeutic agents. Researchers have been exploring its role in developing inhibitors targeting various disease pathways, including oncology and infectious diseases.
One of the most compelling aspects of this compound is its versatility in synthetic transformations. The chloro group at the 2-position allows for nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, which are crucial properties for drug candidates. Additionally, the carboxylic acid functionality provides a site for further derivatization, such as esterification or amidation, expanding its synthetic utility.
Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively.
The difluoromethyl group, in particular, has been shown to improve pharmacokinetic properties by increasing binding affinity and reducing susceptibility to metabolic degradation. This feature has made it a popular choice in medicinal chemistry for designing molecules with enhanced bioavailability. The combination of these attributes makes 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid a promising candidate for further exploration in drug discovery programs.
In addition to its role in kinase inhibition, this compound has also been investigated for its potential applications in antimicrobial therapy. The unique structural features of pyridine derivatives have been leveraged to develop novel antibiotics targeting resistant bacterial strains. Researchers have been particularly interested in modifying the substituents on the pyridine ring to enhance binding interactions with bacterial enzymes, thereby improving therapeutic efficacy.
The synthesis of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that it meets the stringent requirements for pharmaceutical applications. These methodologies often include palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures efficiently.
The growing interest in fluorinated compounds has also contributed to the significance of this compound. Fluoroalkyl groups are widely recognized for their ability to modulate drug properties such as solubility, permeability, and metabolic stability. The incorporation of a difluoromethyl group into pharmaceutical candidates has been associated with improved pharmacological profiles, making it a valuable feature in drug design.
Ongoing research continues to uncover new applications for 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid. Innovations in synthetic chemistry and computational modeling are enabling researchers to explore its potential in areas beyond traditional pharmaceuticals, such as agrochemicals and materials science. The compound's unique structural features make it a versatile scaffold that can be modified to suit various applications.
In conclusion, 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1805178-27-1) represents a significant advancement in chemical synthesis and drug development. Its structural complexity and functional diversity make it an invaluable intermediate for creating novel therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.
1805178-27-1 (2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)